Cas no 1157057-02-7 (2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157057-02-7
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 5176770
• PubChem ID: 43663941
• Update Time: 2023-11-24

2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 2,3-dimethyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-2,3-dimethylaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(2,3-dimethylphenyl)-
• 2,3-dimethyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C11H13N3S/c1-8-4-3-5-11(9(8)2)12-6-10-7-15-14-13-10/h3-5,7,12H,6H2,1-2H3
• InChI Key： APELWWSBZGHEAE-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC=C(C)C=2C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 66